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Compound of Interest

Compound Name: SB 204070A

Cat. No.: B1680789 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of SB 204070A, a potent and selective 5-HT4 serotonin

receptor antagonist. In the absence of a specific Safety Data Sheet (SDS), a cautious

approach, treating SB 204070A as a hazardous chemical waste, is mandatory.

Chemical and Physical Properties
A comprehensive understanding of a compound's properties is the foundation of safe handling

and disposal. The following table summarizes the known and inferred characteristics of SB
204070A.
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Property Value Source/Inference

IUPAC Name

(1-butyl-4-piperidinyl)methyl 8-

amino-7-chloro-2,3-dihydro-

1,4-benzodioxine-5-

carboxylate

Wikipedia

Chemical Formula C19H27ClN2O4 Wikipedia

Molar Mass 382.89 g·mol−1 Wikipedia

Appearance Solid (inferred)
General for this class of

compounds

Solubility Unknown

Treat as insoluble in water for

disposal purposes unless

known otherwise.

Toxicity
Data not available. Treat as

toxic.

Precautionary measure due to

its nature as a bioactive

compound and lack of specific

data.

Chemical Class

Chlorinated organic

compound, Piperidine

derivative

Chemical Structure

Reactivity

Unknown. Avoid mixing with

strong oxidizing or reducing

agents.

General chemical safety

precaution.

Shelf Life 1095 days Commercial Supplier

Personal Protective Equipment (PPE)
Due to the unknown toxicity and potential hazards of SB 204070A, stringent adherence to

Personal Protective Equipment (PPE) protocols is required during handling and disposal.

Hand Protection: Wear chemically resistant gloves. Given that SB 204070A is a piperidine

derivative and a chlorinated organic compound, nitrile or neoprene gloves are

recommended. Always inspect gloves for integrity before use.
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Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes.

Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin

and clothing.

Respiratory Protection: If handling the solid compound where dust may be generated, or if

working with solutions outside of a fume hood, a properly fitted respirator (e.g., N95 or

higher) is necessary. All handling of the pure compound should ideally be done in a certified

chemical fume hood.

Step-by-Step Disposal Procedure
The disposal of SB 204070A must be managed as hazardous chemical waste. Adherence to

local, state, and federal regulations is mandatory.

Waste Segregation:

Solid Waste: Collect any solid SB 204070A, including contaminated items such as

weighing paper, gloves, and bench paper, in a dedicated, clearly labeled hazardous waste

container. The container must be sealed and made of a material compatible with the

chemical.

Liquid Waste: Solutions containing SB 204070A should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless compatibility is confirmed. The container should be appropriate for

chlorinated organic compounds.

Labeling:

All waste containers must be accurately labeled with the full chemical name ("SB
204070A"), the words "Hazardous Waste," and a list of all components and their

approximate concentrations.

Storage:
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Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials. Follow your institution's guidelines for secondary

containment.

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

High-temperature incineration is the generally accepted method for the disposal of

chlorinated organic compounds to prevent the formation of toxic byproducts.

Disposal Workflow
The following diagram illustrates the logical workflow for the safe disposal of SB 204070A.
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Caption: Logical workflow for the safe disposal of SB 204070A.

To cite this document: BenchChem. [Navigating the Safe Disposal of SB 204070A: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680789#sb-204070a-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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